4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C18H14FN3O3/c19-13-5-1-11(2-6-13)16-9-15(22-25-16)10-17(23)21-14-7-3-12(4-8-14)18(20)24/h1-9H,10H2,(H2,20,24)(H,21,23)
• InChI Key: NZKQQIVNDZTOFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)CC(=O)NC3=CC=C(C=C3)C(=O)N)F
• Molecular Formula: C18H14FN3O3
• Molecular Weight: 339.3 g/mol

Description

Synthesis Analysis

The synthesis of isoxazole derivatives has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant. The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity.

Molecular Structure Analysis

The molecular structure of 4-(2-(5-(4-Fluorophenyl)isoxazol-3-yl)acetamido)benzamide is characterized by a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant. The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity.

Scientific Research Applications

Antifungal Activity

The isoxazole ring system has been explored for its antifungal properties. For instance, Liu et al. .

Anti-Inflammatory and Analgesic Effects

Certain isoxazole derivatives exhibit anti-inflammatory and analgesic activities. .

Anticancer Potential

Isoxazoles have been investigated as potential anticancer agents. Researchers have explored various substitutions on the isoxazole ring to modulate their activity. .

Antimicrobial Properties

Isoxazole derivatives have shown promise as antimicrobial agents. Siddiqui et al. and Basha et al. .

Antiviral Applications

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Other Activities

The isoxazole scaffold has also been associated with anticonvulsant, antidepressant, and immunosuppressant effects. .

Mechanism of Action

Target of Action

Isoxazole derivatives, which include this compound, have been found to possess a wide spectrum of biological activities and therapeutic potential .

Mode of Action

It is known that the isoxazole ring in the compound can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Isoxazole derivatives have been found to impact a variety of biological pathways, leading to diverse downstream effects .

Result of Action

Isoxazole derivatives have been found to exhibit a range of biological activities, suggesting that they can induce various molecular and cellular changes .